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Compound of Interest

Compound Name: ONO-8711

Cat. No.: B1677322 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the proper storage and handling of ONO-8711 stock

solutions to prevent degradation and ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ONO-8711 stock solutions?

A1: ONO-8711 can be dissolved in various organic solvents. For biological experiments, it is

common to first dissolve the compound in a water-miscible organic solvent such as Dimethyl

Sulfoxide (DMSO), and then make further dilutions in aqueous buffers or cell culture media.

One recommended solvent system for in vivo studies involves a mixture of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.

Q2: What are the optimal storage conditions for ONO-8711 stock solutions?

A2: To prevent degradation, ONO-8711 stock solutions should be stored at low temperatures.

For the dicyclohexylamine salt of ONO-8711, it is recommended to store stock solutions at

-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1

month).[1] Always store the solutions in tightly sealed vials to avoid evaporation and

contamination.

Q3: Is ONO-8711 light-sensitive?
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A3: While specific data on the light sensitivity of ONO-8711 is not extensively available, it is a

general best practice for all research compounds to protect stock solutions from light to

minimize the risk of photodegradation. Therefore, it is recommended to store ONO-8711
solutions in amber vials or tubes, or in a light-proof container.

Q4: I observe precipitation in my ONO-8711 stock solution after thawing. What should I do?

A4: Precipitation can sometimes occur when stock solutions are thawed. To redissolve the

compound, you can gently warm the vial and/or use sonication.[1] Ensure the solution is clear

before making any dilutions for your experiments.

Q5: What is the difference between ONO-8711 and ONO-8711 dicyclohexylamine? Which form

should I use?

A5: ONO-8711 dicyclohexylamine is a salt form of ONO-8711. This salt form is often preferred

for research purposes as it typically exhibits enhanced water solubility and stability compared

to the free acid form.[2] For most applications, the dicyclohexylamine salt is a suitable choice.

Q6: How stable is ONO-8711 in aqueous solutions or cell culture media?

A6: Specific quantitative data on the stability of ONO-8711 in aqueous solutions or cell culture

media over extended periods is not readily available in the public domain. It is recommended to

prepare fresh dilutions from your frozen stock solution for each experiment. Avoid storing ONO-
8711 in aqueous solutions for long periods, as this may lead to degradation. If your

experimental design requires prolonged incubation, it is advisable to perform a stability test

under your specific conditions.

Data Summary
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Parameter Recommended Condition

Storage Temperature -80°C (long-term) or -20°C (short-term)[1]

Storage Duration
Up to 6 months at -80°C; Up to 1 month at

-20°C[1]

Recommended Solvent
DMSO for initial stock; further dilution in

appropriate buffers or media.

Light Protection
Recommended; store in amber vials or protect

from light.

Form
Dicyclohexylamine salt is preferred for

enhanced solubility and stability.[2]

Experimental Protocols
Protocol for Preparation of ONO-8711 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ONO-8711
(dicyclohexylamine salt, MW: 621.9 g/mol ) in DMSO.

Materials:

ONO-8711 dicyclohexylamine powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated pipette and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 6.219

mg of ONO-8711 dicyclohexylamine.

Weigh the compound: Carefully weigh the calculated amount of ONO-8711
dicyclohexylamine powder in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile DMSO to the tube containing the ONO-8711 powder.

Dissolve the compound: Vortex the tube until the powder is completely dissolved. If

necessary, gently warm the tube or use a sonicator to aid dissolution. Visually inspect the

solution to ensure there are no visible particles.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes. This will prevent repeated freeze-thaw cycles of the main stock.

Label and store: Clearly label the aliquots with the compound name, concentration, solvent,

and date of preparation. Store the aliquots at -80°C for long-term storage or -20°C for short-

term storage.

Visualizations
ONO-8711 Mechanism of Action
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Caption: ONO-8711 acts as a selective antagonist to the EP1 receptor.
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Experimental Workflow for Stock Solution Preparation

ONO-8711 Stock Solution Preparation Workflow
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Caption: Workflow for preparing ONO-8711 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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